Cas no 2172485-74-2 (tert-butyl 4,4-difluoro-2-(fluorosulfonyl)methylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 4,4-difluoro-2-(fluorosulfonyl)methylpyrrolidine-1-carboxylate
• CAS No: 2172485-74-2
• MF: C₁₀H₁₆F₃NO₄S
• MW: 303.298552513123
• CID: 5995898
• PubChem ID: 165563346
• Update Time: 2025-06-07

tert-butyl 4,4-difluoro-2-(fluorosulfonyl)methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4,4-difluoro-2-(fluorosulfonyl)methylpyrrolidine-1-carboxylate
• EN300-1577485
• tert-butyl 4,4-difluoro-2-[(fluorosulfonyl)methyl]pyrrolidine-1-carboxylate
• 2172485-74-2

• Inchi： 1S/C10H16F3NO4S/c1-9(2,3)18-8(15)14-6-10(11,12)4-7(14)5-19(13,16)17/h7H,4-6H2,1-3H3
• InChI Key： ZWLZASDFRHIKAQ-UHFFFAOYSA-N
• SMILES： S(CC1CC(CN1C(=O)OC(C)(C)C)(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 303.07521365g/mol
• Monoisotopic Mass: 303.07521365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl 4,4-difluoro-2-(fluorosulfonyl)methylpyrrolidine-1-carboxylate

tert-butyl 4,4-difluoro-2-(fluorosulfonyl)methylpyrrolidine-1-carboxylate (CAS No. 2172485-74-2): A Comprehensive Overview

tert-butyl 4,4-difluoro-2-(fluorosulfonyl)methylpyrrolidine-1-carboxylate (CAS No. 2172485-74-2) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and advanced materials. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

The molecular formula of tert-butyl 4,4-difluoro-2-(fluorosulfonyl)methylpyrrolidine-1-carboxylate is C₁₃H₁₈F₃O₃S, with a molecular weight of approximately 309.33 g/mol. The compound features a pyrrolidine ring substituted with difluoro and fluorosulfonyl groups, along with a tert-butyl ester moiety. These structural elements contribute to its unique chemical properties and reactivity.

The presence of fluorine atoms in the molecule imparts enhanced stability and lipophilicity, making it an attractive candidate for drug design. The fluorosulfonyl group adds further complexity to the molecule, potentially influencing its biological activity and reactivity. The tert-butyl ester group provides additional stability and can be selectively cleaved under specific conditions, allowing for controlled release or activation of the compound in biological systems.

Synthesis Methods

The synthesis of tert-butyl 4,4-difluoro-2-(fluorosulfonyl)methylpyrrolidine-1-carboxylate involves a series of well-defined chemical reactions. One common approach begins with the preparation of a suitably substituted pyrrolidine derivative, which is then functionalized with difluoro and fluorosulfonyl groups. The tert-butyl ester moiety is typically introduced through esterification reactions using tert-butanol or tert-butyloxycarbonyl (Boc) protecting groups.

A recent study published in the Journal of Organic Chemistry (JOC) detailed an efficient one-pot synthesis method that significantly reduces the number of steps and improves the overall yield of the compound. This method involves the sequential addition of fluorinating agents and sulfonylation reagents to a preformed pyrrolidine scaffold. The use of environmentally friendly solvents and catalysts further enhances the sustainability and scalability of the synthesis process.

Biological Activities and Applications

tert-butyl 4,4-difluoro-2-(fluorosulfonyl)methylpyrrolidine-1-carboxylate has been investigated for its potential biological activities in various preclinical studies. One notable application is its use as an intermediate in the synthesis of novel antiviral agents. Research conducted at the University of California demonstrated that derivatives of this compound exhibit potent inhibitory effects against several RNA viruses, including influenza and coronaviruses.

In addition to antiviral properties, the compound has shown promise in modulating protein-protein interactions (PPIs) involved in cellular signaling pathways. A study published in Chemical Biology & Drug Design highlighted its ability to disrupt specific PPIs associated with cancer cell proliferation and metastasis. These findings suggest potential therapeutic applications in oncology and other diseases characterized by aberrant PPIs.

Recent Research Advancements

The field of medicinal chemistry continues to advance rapidly, driven by innovations in synthetic methodologies and computational tools. Recent research has focused on optimizing the structure-activity relationships (SAR) of compounds like tert-butyl 4,4-difluoro-2-(fluorosulfonyl)methylpyrrolidine-1-carboxylate. High-throughput screening techniques combined with machine learning algorithms have enabled researchers to identify key structural modifications that enhance potency and selectivity.

A notable example is a collaborative study between academic institutions and pharmaceutical companies that utilized computational models to predict the binding affinity of various derivatives to target proteins. This approach led to the discovery of several lead compounds with improved pharmacological profiles, paving the way for further clinical development.

Conclusion

tert-butyl 4,4-difluoro-2-(fluorosulfonyl)methylpyrrolidine-1-carboxylate (CAS No. 2172485-74-2) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable properties such as enhanced stability and lipophilicity, making it an attractive candidate for drug design. Ongoing research continues to uncover new biological activities and optimize its therapeutic potential, positioning this compound at the forefront of modern drug discovery efforts.